Cas no 2138421-87-9 (2-(Azidomethyl)-4-(4-methylphenyl)oxolane)

• Product Name: 2-(Azidomethyl)-4-(4-methylphenyl)oxolane
• CAS No: 2138421-87-9
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5799971
• PubChem ID: 165449277
• Update Time: 2025-05-23

2-(Azidomethyl)-4-(4-methylphenyl)oxolane Chemical and Physical Properties

Names and Identifiers

• 2138421-87-9
• 2-(azidomethyl)-4-(4-methylphenyl)oxolane
• EN300-718511
• 2-(Azidomethyl)-4-(4-methylphenyl)oxolane

• Inchi： 1S/C12H15N3O/c1-9-2-4-10(5-3-9)11-6-12(16-8-11)7-14-15-13/h2-5,11-12H,6-8H2,1H3
• InChI Key： DMNCCZUKWGARPK-UHFFFAOYSA-N
• SMILES： O1CC(C2C=CC(C)=CC=2)CC1CN=[N+]=[N-]

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.6Ų

Additional information on 2-(Azidomethyl)-4-(4-methylphenyl)oxolane

Introduction to 2-(Azidomethyl)-4-(4-methylphenyl)oxolane (CAS No. 2138421-87-9)

2-(Azidomethyl)-4-(4-methylphenyl)oxolane, identified by the Chemical Abstracts Service Number (CAS No.) 2138421-87-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This oxolane derivative features a unique structural motif combining an azidomethyl group and a 4-methylphenyl substituent, making it a versatile intermediate in the synthesis of complex molecules. The compound's reactivity and structural features position it as a valuable tool in the development of novel therapeutic agents and biochemical probes.

The oxolane ring, a five-membered heterocycle containing one oxygen atom, is a common scaffold in medicinal chemistry due to its ability to stabilize strained conformations and enhance binding affinity to biological targets. In 2-(Azidomethyl)-4-(4-methylphenyl)oxolane, the presence of an azidomethyl group (–N₃CH₂–) introduces a high-reactivity site, facilitating nucleophilic substitution reactions that are pivotal in constructing biaryl structures and other pharmacophores. The 4-methylphenyl group (p-tolyl) further contributes to the compound's lipophilicity and potential for interaction with aromatic binding pockets in proteins.

Recent advancements in drug discovery have highlighted the importance of functionalized oxolanes in medicinal chemistry. For instance, studies have demonstrated that oxolane derivatives can serve as scaffolds for inhibiting enzymes involved in inflammatory pathways. The combination of an azidomethyl group with a phenyl moiety in 2-(Azidomethyl)-4-(4-methylphenyl)oxolane suggests potential applications in modulating targets such as kinases and phosphodiesterases, which are critical in diseases like cancer and neurodegeneration. The compound's ability to undergo click chemistry reactions, particularly cycloadditions with alkynes, has also been explored for generating libraries of drug-like molecules.

In synthetic biology, 2-(Azidomethyl)-4-(4-methylphenyl)oxolane has been utilized as a building block for constructing unnatural amino acids and peptidomimetics. The azidomethyl functionality allows for selective modification via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of bioconjugation techniques. This reaction enables the introduction of diverse functional groups into peptides and proteins, enhancing their stability or bioavailability. Moreover, the 4-methylphenyl group can be leveraged to fine-tune solubility and metabolic profiles, making the compound suitable for both in vitro and in vivo applications.

The structural features of 2-(Azidomethyl)-4-(4-methylphenyl)oxolane also make it relevant in materials science, particularly in the development of liquid crystals and organic electronic materials. The oxolane ring's rigid conformation can influence molecular packing, while the phenyl substituent contributes to π-stacking interactions. Such properties are exploited in designing novel materials with tailored electronic properties, such as organic semiconductors or luminescent dyes.

From a mechanistic standpoint, the reactivity of the azidomethyl group has been extensively studied in terms of its decomposition pathways under various conditions. Azides are known to undergo either cycloaddition or homocoupling reactions, depending on the presence of suitable partners such as alkynes or transition metals. In 2-(Azidomethyl)-4-(4-methylphenyl)oxolane, these reactions can be harnessed to generate complex architectures rapidly and efficiently. For example, recent research has shown that this compound can be used to synthesize bis-azido compounds, which are precursors to tetrazoles via thermal or photochemical decomposition.

The pharmaceutical industry has shown particular interest in derivatives of 2-(Azidomethyl)-4-(4-methylphenyl)oxolane due to its potential as a prodrug or prodrug precursor. Prodrugs are pharmacologically inactive compounds that are metabolically converted into active drugs within the body. The azido functionality can be selectively cleaved under physiological conditions or upon exposure to specific enzymes, releasing an active pharmaceutical ingredient (API). This strategy has been employed to improve oral bioavailability or target specific tissues more effectively.

In conclusion, 2-(Azidomethyl)-4-(4-methylphenyl)oxolane (CAS No. 2138421-87-9) represents a multifaceted compound with broad applications across synthetic chemistry, pharmaceuticals, and materials science. Its unique structural features—combining an azidomethyl group with a 4-methylphenyl substituent on an oxolane backbone—endow it with reactivity that is exploitable for diverse synthetic transformations. As research continues to uncover new methodologies for functionalizing heterocyclic compounds, 2-(Azidomethyl)-4-(4-methylphenyl)oxolane is poised to remain a valuable asset in the chemist's toolkit for innovation.